Cas no 88045-74-3 (Benzoic acid, 4-[(chloromethoxy)methyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[(chloromethoxy)methyl]-, methyl ester
• CAS No: 88045-74-3
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 647439
• PubChem ID: 20267944
• Update Time: 2025-04-19

Benzoic acid, 4-[(chloromethoxy)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(chloromethoxy)methyl]-, methyl ester
• methyl 4-(chloromethoxymethyl)benzoate
• DTXSID60604361
• Methyl 4-[(chloromethoxy)methyl]benzoate
• SCHEMBL10814960
• PXFBUXCKEXVKPJ-UHFFFAOYSA-N
• 88045-74-3
• chloromethyl 4-methyloxycarbonylbenzyl ether

• Inchi： 1S/C10H11ClO3/c1-13-10(12)9-4-2-8(3-5-9)6-14-7-11/h2-5H,6-7H2,1H3
• InChI Key： PXFBUXCKEXVKPJ-UHFFFAOYSA-N
• SMILES： ClCOCC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters